Cas no 941990-14-3 (1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 941990-14-3
• MF: C₂₂H₁₈N₄O₄
• MW: 402.402724742889
• CID: 6272415
• PubChem ID: 16951958
• Update Time: 2025-10-30

1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• AKOS024648179
• F2437-0270
• 1-[2-(3-methoxyphenyl)-2-oxoethyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• 1-(2-(3-methoxyphenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 941990-14-3

• Inchi： 1S/C22H18N4O4/c1-30-17-5-2-4-16(12-17)19(27)14-25-18-6-3-9-24-20(18)21(28)26(22(25)29)13-15-7-10-23-11-8-15/h2-12H,13-14H2,1H3
• InChI Key： XNZOPCQYOBWYBI-UHFFFAOYSA-N
• SMILES： O=C1N(C(C2C(=CC=CN=2)N1CC(C1C=CC=C(C=1)OC)=O)=O)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 402.13280507g/mol
• Monoisotopic Mass: 402.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.7Ų

Additional information on 1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Comprehensive Overview of 1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 941990-14-3)

The compound 1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione, identified by its CAS No. 941990-14-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This structurally intricate compound combines a pyrido[3,2-d]pyrimidine core with a 3-methoxyphenyl and pyridin-4-yl substituent, making it a subject of interest for drug discovery and medicinal chemistry applications. Its unique architecture suggests possible interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, researchers have increasingly focused on pyrido[3,2-d]pyrimidine derivatives due to their diverse pharmacological properties. The incorporation of the 3-methoxyphenyl group in this compound may enhance its bioavailability and metabolic stability, addressing common challenges in drug development. Meanwhile, the pyridin-4-yl moiety could contribute to improved binding affinity, a feature often sought after in the design of kinase inhibitors and other therapeutic agents. These attributes align with current trends in precision medicine and targeted therapies, where molecular specificity is paramount.

The synthesis of CAS No. 941990-14-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. Given the growing demand for high-quality reference standards in pharmaceutical R&D, this compound has garnered attention from suppliers specializing in fine chemicals and custom synthesis. Its potential applications span from cancer research to neurodegenerative disease studies, reflecting the versatility of pyrimidine-based scaffolds in modern drug design.

From a commercial perspective, 1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione is often categorized as a research chemical or pharmaceutical intermediate. Its market availability is primarily driven by the needs of academic institutions, contract research organizations (CROs), and biotechnology companies engaged in hit-to-lead optimization programs. The compound's logP and solubility profiles, critical parameters in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) assessments, make it a valuable candidate for structure-activity relationship (SAR) studies.

Emerging discussions in scientific forums frequently address the role of heterocyclic compounds in addressing drug resistance and improving therapeutic efficacy. The structural features of CAS No. 941990-14-3 position it as a potential contributor to these efforts, particularly in the context of small molecule drug development. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. Such applications underscore the compound's relevance in contemporary drug discovery paradigms.

Quality control remains paramount when working with 941990-14-3, as even minor impurities can significantly impact experimental outcomes. Reputable suppliers typically provide detailed certificates of analysis (CoA) and HPLC chromatograms to ensure batch-to-batch consistency. Storage recommendations generally advise protection from light and moisture, with optimal conditions ranging from -20°C to room temperature depending on intended use duration. These considerations reflect the compound's stability profile and handling requirements in laboratory settings.

The intellectual property landscape surrounding pyrido[3,2-d]pyrimidine derivatives continues to evolve, with numerous patents filed for related structures in recent years. While CAS No. 941990-14-3 itself may not be patented, its structural analogs frequently appear in pharmaceutical patent applications, particularly those related to kinase inhibition and signal transduction modulation. This patent activity signals sustained industry interest in this chemical class and suggests potential for future therapeutic applications.

Environmental and safety assessments of 1-2-(3-methoxyphenyl)-2-oxoethyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione follow standard laboratory chemical protocols. While not classified as hazardous under current regulatory frameworks, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Disposal should comply with institutional guidelines for organic compounds, emphasizing the importance of responsible research practices.

Looking ahead, the scientific community anticipates continued exploration of CAS No. 941990-14-3 and related compounds through computational modeling, high-throughput screening, and medicinal chemistry optimization. The integration of artificial intelligence in drug discovery may accelerate the identification of promising derivatives, potentially unlocking new therapeutic indications. As the demand for innovative small molecule therapeutics grows, compounds with this structural motif will likely remain at the forefront of pharmaceutical innovation.